Cas no 788-10-3 (Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)-)
788-10-3 structure
Product Name:Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)-
CAS No:788-10-3
MF:C13H9ClF3N
MW:271.665472745895
CID:533844
PubChem ID:71402988
Update Time:2025-04-19
Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)-
- N-(3-chlorophenyl)-3-(trifluoromethyl)aniline
- DTXSID50823928
- OHVHTCIYZJYGAZ-UHFFFAOYSA-N
- 3-Chloro-N-[3-(trifluoromethyl)phenyl]aniline
- 788-10-3
-
- Inchi: 1S/C13H9ClF3N/c14-10-4-2-6-12(8-10)18-11-5-1-3-9(7-11)13(15,16)17/h1-8,18H
- InChI Key: OHVHTCIYZJYGAZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 271.03767
- Monoisotopic Mass: 271.0375615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
Benzenamine, N-(3-chlorophenyl)-3-(trifluoromethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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